Cas no 1054-00-8 (Benzoxazolium,3-ethyl-2-[2-[(3-ethyl-2(3H)-benzoxazolylidene)methyl]-1-buten-1-yl]-, iodide(1:1))

• Product Name: Benzoxazolium,3-ethyl-2-[2-[(3-ethyl-2(3H)-benzoxazolylidene)methyl]-1-buten-1-yl]-, iodide(1:1)
• CAS No: 1054-00-8
• MF: C₂₃H₂₅IN₂O₂
• MW: 488.361278295517
• CID: 179001
• PubChem ID: 10994561
• Update Time: 2025-04-19

Benzoxazolium,3-ethyl-2-[2-[(3-ethyl-2(3H)-benzoxazolylidene)methyl]-1-buten-1-yl]-, iodide(1:1) Chemical and Physical Properties

Names and Identifiers

• Benzoxazolium,3-ethyl-2-[2-[(3-ethyl-2(3H)-benzoxazolylidene)methyl]-1-buten-1-yl]-, iodide(1:1)
• 3-ethyl-2-[2-[(3-ethyl-1,3-benzoxazol-3-ium-2-yl)methylidene]butylidene]-1,3-benzoxazole,iodide
• 3-ethyl-2-[2-[(3-ethyl-3H-benzoxazol-2-ylidene)methyl]but-1-enyl]benzoxazolium iodide
• 3-Ethyl-2-(2-((3-ethyl-3H-benzoxazol-2-ylidene)methyl)but-1-enyl)benzoxazolium iodide
• 3-ethyl-2-{(1E)-2-[(Z)-(3-ethyl-1,3-benzoxazol-2(3H)-ylidene)methyl]but-1-en-1-yl}-1,3-benzoxazol-3-ium iodide
• 1054-00-8
• 3-Ethyl-2-{2-[(3-ethyl-1,3-benzoxazol-2(3H)-ylidene)methyl]but-1-en-1-yl}-3H-1,3-benzoxazol-1-ium iodide
• DTXSID30909512
• EINECS 213-889-7
• (2Z)-3-Ethyl-2-[(2E)-2-[(3-ethyl-1,3-benzoxazol-3-ium-2-yl)methylidene]butylidene]-1,3-benzoxazole;iodide

• Inchi： 1S/C23H25N2O2.HI/c1-4-17(15-22-24(5-2)18-11-7-9-13-20(18)26-22)16-23-25(6-3)19-12-8-10-14-21(19)27-23;/h7-16H,4-6H2,1-3H3;1H/q+1;/p-1
• InChI Key： HHGMBQLZDCLPTL-UHFFFAOYSA-M
• SMILES： [I-].O1C2C=CC=CC=2[N+](CC)=C1/C=C(\CC)/C=C1/N(CC)C2C=CC=CC=2O/1

Computed Properties

• Exact Mass: 462.9
• Monoisotopic Mass: 488.096071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 526
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 29.49
• LogP: 2.66210